5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid
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Overview
Description
Molecular Structure Analysis
The compound’s molecular structure consists of a pyrrole ring with a methyl group and a carboxylic acid group attached. The bromine atom is positioned at the 5-position of the pyrrole ring. For a visual representation, refer to the chemical structure provided in the sources .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Indole Derivatives
5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid could potentially be used in the synthesis of indole derivatives. Indoles are significant heterocyclic systems in natural products and drugs. They play a main role in cell biology and have attracted increasing attention for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Biochemically Active Compounds
The pyrrole subunit, which is present in 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, has diverse applications in therapeutically active compounds. These include fungicides, antibiotics, anti-inflammatory drugs, cholesterol reducing drugs, and antitumor agents .
Anti-HIV Agents
Indole derivatives, which can potentially be synthesized from 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid, have been reported to have anti-HIV properties. A series of novel indolyl and oxochromenyl xanthenone derivatives have been studied for their potential as anti-HIV-1 agents .
Biochemical Reagent
5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Synthesis of Alkaloids
5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid could potentially be used in the synthesis of alkaloids. Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms. They are produced by a large variety of organisms including bacteria, fungi, plants, and animals .
Organic Chemistry Research
5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid can be used in organic chemistry research. It can serve as a starting material or intermediate in the synthesis of more complex organic compounds .
Safety And Hazards
properties
IUPAC Name |
5-bromo-1-methylpyrrole-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO2/c1-8-4(6(9)10)2-3-5(8)7/h2-3H,1H3,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKYXJNNPHVMPDQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=C1Br)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30615580 |
Source
|
Record name | 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30615580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.02 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid | |
CAS RN |
865186-82-9 |
Source
|
Record name | 5-Bromo-1-methyl-1H-pyrrole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30615580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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